Cas no 400074-90-0 (4-(4-Chlorophenyl)-3-methyl-1-3-(trifluoromethyl)phenyl-1H-pyrazol-5-ylamine)

• Product Name: 4-(4-Chlorophenyl)-3-methyl-1-3-(trifluoromethyl)phenyl-1H-pyrazol-5-ylamine
• CAS No: 400074-90-0
• CID: 4650717
• Update Time: 2025-05-21

4-(4-Chlorophenyl)-3-methyl-1-3-(trifluoromethyl)phenyl-1H-pyrazol-5-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorophenyl)-3-methyl-1-3-(trifluoromethyl)phenyl-1H-pyrazol-5-ylamine

Additional information on 4-(4-Chlorophenyl)-3-methyl-1-3-(trifluoromethyl)phenyl-1H-pyrazol-5-ylamine

Introduction to 4-(4-Chlorophenyl)-3-methyl-1-3-(trifluoromethyl)phenyl-1H-pyrazol-5-ylamine (CAS No. 400074-90-0)

4-(4-Chlorophenyl)-3-methyl-1-3-(trifluoromethyl)phenyl-1H-pyrazol-5-ylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 400074-90-0, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule incorporates several key functional groups, including a chlorophenyl ring, a methyl substituent, and a trifluoromethyl group, which contribute to its unique chemical properties and potential therapeutic applications.

The pyrazole core of the molecule is a well-studied scaffold in drug discovery, known for its ability to interact with various biological targets. Pyrazole derivatives have been extensively explored for their anti-inflammatory, antimicrobial, and anticancer properties. In particular, the presence of a trifluoromethyl group enhances the metabolic stability and lipophilicity of the compound, making it an attractive candidate for further development. The 4-chlorophenyl moiety introduces a polar character to the molecule, which can influence its binding affinity to biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies suggest that 4-(4-Chlorophenyl)-3-methyl-1-3-(trifluoromethyl)phenyl-1H-pyrazol-5-ylamine may interact with enzymes and receptors involved in signal transduction pathways relevant to neurological disorders. The combination of its structural features makes it a compelling candidate for further investigation in the development of novel therapeutic agents.

In vitro studies have begun to uncover the pharmacological potential of this compound. Initial experiments indicate that it demonstrates moderate activity against certain enzyme targets, suggesting its utility in addressing specific pathological conditions. The methyl substituent at the 3-position of the pyrazole ring appears to modulate the electronic properties of the molecule, influencing its reactivity and interaction with biological systems. Additionally, the electron-withdrawing nature of the trifluoromethyl group may enhance the compound's binding affinity by stabilizing negative charges on adjacent atoms during interactions with biological targets.

The synthesis of 4-(4-Chlorophenyl)-3-methyl-1-3-(trifluoromethyl)phenyl-1H-pyrazol-5-ylamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic core efficiently. The use of trifluoromethylation techniques has allowed researchers to introduce the trifluoromethyl group with high regioselectivity, ensuring the desired molecular architecture.

From a medicinal chemistry perspective, the structural diversity offered by this compound provides a rich foundation for derivative design. By modifying substituents or altering functional groups, chemists can fine-tune its pharmacological profile to optimize efficacy and minimize side effects. The growing interest in fluorinated compounds stems from their improved pharmacokinetic properties, including enhanced bioavailability and prolonged half-life. This has spurred research into developing new synthetic routes for fluorinated pyrazole derivatives like 4-(4-Chlorophenyl)-3-methyl-1-3-(trifluoromethyl)phenyl-1H-pyrazol-5-ylamine.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in specialty chemical synthesis or as a building block for more complex molecules. Researchers are also exploring its utility in agrochemicals and material science, where such heterocyclic compounds often exhibit desirable physical and chemical properties.

As computational methods continue to evolve, virtual screening techniques are being increasingly utilized to identify promising candidates like 4-(4-Chlorophenyl)-3-methyl-1-3-(trifluoromethyl)phenyl-1H-pyrazol-5-ylamine for further experimental validation. These high-throughput screening approaches allow researchers to rapidly assess thousands of compounds based on their predicted interactions with biological targets. This has significantly accelerated the drug discovery process and enabled the identification of novel therapeutic agents with improved efficacy and safety profiles.

The role of fluorinated pyrazoles in modern drug discovery cannot be overstated. Their ability to modulate enzyme activity and receptor binding has led to several FDA-approved drugs that incorporate fluorine atoms into their structures. The continued exploration of this class of compounds holds great promise for addressing unmet medical needs across various therapeutic areas. As research progresses, compounds like 4-(4-Chlorophenyl)-3-methyl-1-3-(trifluoromethyl)phenyl-1H-pyrazol-5-ylamine are expected to play a pivotal role in shaping future therapeutic strategies.